2-({6-[(2-chlorobenzyl)amino]pyrimidin-4-yl}sulfanyl)-N-(4-fluoro-2-methylphenyl)acetamide

• IUPAC Name: 2-[6-[(2-chlorophenyl)methylamino]pyrimidin-4-yl]sulfanyl-N-(4-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C20H18ClFN4OS/c1-13-8-15(22)6-7-17(13)26-19(27)11-28-20-9-18(24-12-25-20)23-10-14-4-2-3-5-16(14)21/h2-9,12H,10-11H2,1H3,(H,26,27)(H,23,24,25)
• InChI Key: BDKCGNCYXDSXKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)CSC2=NC=NC(=C2)NCC3=CC=CC=C3Cl
• Molecular Formula: C20H18ClFN4OS
• Molecular Weight: 416.9 g/mol

Description

2-({6-[(2-chlorobenzyl)amino]pyrimidin-4-yl}sulfanyl)-N-(4-fluoro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H18ClFN4OS and its molecular weight is 416.9. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Spectroscopic Analysis

A novel antiviral molecule closely related to the compound has been synthesized and characterized through FT-IR and FT-Raman spectra. The molecule's equilibrium geometry, natural bond orbital calculations, and vibrational assignments were carried out using density functional theory. The analysis included a detailed examination of intermolecular interactions based on Hirshfeld surfaces. The study also explored the molecule's drug likeness and pharmacokinetic properties, including absorption, distribution, metabolism, excretion, and toxicity, highlighting its potential antiviral efficacy against SARS-CoV-2 by docking against the virus's protein. This work provides insights into the structural and vibrational characteristics of similar compounds, which could be essential for understanding their biological activity and potential applications in antiviral drug design (Mary et al., 2020).

Crystal Structure Insights

Research on closely related compounds has provided valuable data on their crystal structures. These studies revealed that the molecules tend to have a folded conformation around the methylene C atom of the thioacetamide bridge. This conformational feature, characterized by the inclination of the pyrimidine ring to the benzene ring, is stabilized by intramolecular N-H⋯N hydrogen bonds. Such structural insights are crucial for understanding the molecular interactions and stability of these compounds, which could influence their biological activity and potential therapeutic applications (Subasri et al., 2016).

Antifolate Activity and Antitumor Potential

Further research into related compounds has revealed their potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical in DNA synthesis. The most promising compound exhibited potent inhibitory activity, suggesting that the structural framework of these compounds could be highly conducive to dual enzyme inhibitory activity. This characteristic highlights the potential of such molecules in designing new antitumor therapies, emphasizing the importance of the 5-substituted 2-amino-4-oxo-thieno[2,3-d]pyrimidine scaffold for medicinal chemistry (Gangjee et al., 2008).